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Compound of Interest

Compound Name: 2,2,3,3-Tetramethylsuccinic acid

Cat. No.: B1295213 Get Quote

Essential Safety and Handling Guide for 2,2,3,3-
Tetramethylsuccinic Acid
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 2,2,3,3-Tetramethylsuccinic acid in a laboratory setting. Adherence to these

guidelines is essential for ensuring the safety of researchers, scientists, and drug development

professionals.

Chemical Identifier and Properties
Property Value

CAS Number 630-51-3[1]

Molecular Formula C₈H₁₄O₄[2]

Molar Mass 174.196 g·mol⁻¹[2]

Melting Point 204-206 °C[3]

Boiling Point 259.6 °C at 760 mmHg[2][3]

Density 1.161 g/cm³[2][3]
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2,2,3,3-Tetramethylsuccinic acid is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or inhaled. It is also known to cause skin irritation and serious

eye damage, and may cause respiratory irritation[1]. Therefore, stringent adherence to PPE

protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[1][4]

To protect against dust

particles and potential

splashes that can cause

serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.[1]

[4][5][6]

To prevent skin contact, which

can cause irritation.[1]

Respiratory Protection
NIOSH-approved dust mask or

respirator.[4][7]

To be used in areas with

inadequate ventilation or when

dust generation is likely, to

prevent respiratory tract

irritation.[1][8]

Body Protection

A lab coat or chemical-

resistant apron should be

worn.[5][6]

To provide an additional layer

of protection for the body

against spills and

contamination.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedure for the safe handling of solid 2,2,3,3-Tetramethylsuccinic
acid.

Preparation
Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 2,2,3,3-Tetramethylsuccinic acid[1].
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Ensure Access to Safety Equipment: Confirm that a safety shower and eyewash station are

readily accessible[4].

Don Appropriate PPE: Put on all required personal protective equipment as detailed in the

table above.

Work in a Ventilated Area: All handling of this chemical should be conducted in a well-

ventilated laboratory or inside a chemical fume hood to minimize inhalation of dust[1][8][9].

Weighing and Transfer
Use a Spatula: Carefully use a spatula to transfer the solid chemical from its storage

container to a weighing vessel.

Avoid Dust Formation: Handle the powder gently to prevent it from becoming airborne[4][8].

Secure the Container: Tightly close the main storage container immediately after use.

Solubilization (if applicable)
Add Solvent: Carefully add the desired solvent to the vessel containing the weighed 2,2,3,3-
Tetramethylsuccinic acid.

Aid Dissolution: If necessary, use a vortex mixer or a magnetic stirrer to facilitate dissolution.

Gentle Heating: If heating is required, do so with caution in a well-ventilated area to avoid the

release of vapors.

Post-Handling and Cleanup
Decontaminate Surfaces: Wipe down the spatula and any work surfaces that may have

come into contact with the chemical using a damp cloth.

Dispose of Contaminated Materials: All disposable items, such as weighing paper and

gloves, that have been contaminated must be disposed of in a designated chemical waste

container[4].

Emergency and Disposal Plan
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Accidental Exposure
Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water. If skin irritation persists, seek

medical attention.[1][4][8]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, removing contact lenses

if present and easy to do so. Seek immediate

medical attention.[1][4][8]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if the person feels unwell.[1][10]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical help.[1][8]

Spills and Leaks
In the event of a spill, wear the appropriate PPE, including respiratory protection. Carefully

sweep up the solid material, avoiding dust generation, and place it in a suitable, closed

container for disposal[8][10].

Disposal Plan
Dispose of 2,2,3,3-Tetramethylsuccinic acid and any contaminated materials in accordance

with all applicable local, state, and federal regulations. The substance should be sent to an

approved waste disposal plant[1][4]. Do not allow the chemical to enter drains or the

environment[9].

Workflow for Handling 2,2,3,3-Tetramethylsuccinic
Acid
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Caption: Workflow for the safe handling of 2,2,3,3-Tetramethylsuccinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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